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Compound of Interest

Compound Name: Diethanolamine

Cat. No.: B148175 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Diethanolamine (DEA), an organic compound with the formula HN(CH₂CH₂OH)₂, is a versatile

chemical intermediate extensively utilized in pharmaceutical synthesis.[1] Its bifunctional

nature, possessing both a secondary amine and two hydroxyl groups, allows it to act as a

nucleophile, a base, and a precursor for a wide range of molecular scaffolds.[1][2] This unique

reactivity makes DEA a valuable building block in the synthesis of various Active

Pharmaceutical Ingredients (APIs), including local anesthetics, antihistamines, and antiulcer

drugs.[3][4] Commercially, DEA is produced through the reaction of ethylene oxide with an

excess of ammonia.[2][5][6] This document provides detailed application notes and protocols

for the use of diethanolamine in key pharmaceutical syntheses.

Table 1: Physicochemical Properties of Diethanolamine
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Property Value

Molecular Formula C₄H₁₁NO₂

Molecular Weight 105.14 g/mol

Appearance Colorless viscous liquid or white solid

Boiling Point ~268–271°C

Melting Point ~28°C

Density ~1.09 g/cm³

Solubility in Water Miscible

pH (1% solution) ~11.5

Source:[6]

Key Synthetic Applications and Signaling Pathways
Diethanolamine's utility stems from its dual functionality, which allows for diverse

transformations into crucial pharmaceutical intermediates and final drug products.
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Caption: Key chemical properties of Diethanolamine and its resulting functions.
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DEA serves as a precursor for various heterocyclic compounds and as a reactant in

nucleophilic substitution reactions. Its ability to undergo dehydration and cyclization can yield

morpholine, another important intermediate.[1][6]

Synthetic Routes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

